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Cat. No.: B041220

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl allyl phosphate (DEAP) is an organophosphate compound with the chemical formula
C7H1s04P.[1][2] It is a versatile synthetic intermediate with applications in various fields of
chemistry, including the development of flame retardants and as a reagent in organic synthesis.
[1] Its utility stems from the presence of both a reactive allyl group and a phosphate moiety,
allowing for a diverse range of chemical transformations. This guide provides an in-depth
overview of the chemical properties, synthesis, and reactivity of diethyl allyl phosphate,
tailored for professionals in research and drug development.

Chemical and Physical Properties

Diethyl allyl phosphate is a colorless liquid under standard conditions.[3] A summary of its key
guantitative properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C7H1504P [1112]
Molecular Weight 194.17 g/mol [1][2]

CAS Number 3066-75-9 [1112][3]
Boiling Point 45-46 °C (literature) [1112]
Density 1.09 g/mL at 25 °C (literature) [1][2]
Refractive Index (n20/D) 1.422 (literature) [2]

Flash Point 110 °C (closed cup) [2]

Spectroscopic Data

The structural characterization of diethyl allyl phosphate is supported by various
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (CDCIs): The proton NMR spectrum exhibits characteristic signals for the ethyl and
allyl groups.

e 13C NMR (CDCIs): The carbon NMR spectrum provides further confirmation of the carbon
framework.

e 3P NMR (CDCIs): The phosphorus NMR spectrum shows a single characteristic peak for the
phosphate group.

Infrared (IR) Spectroscopy

The IR spectrum of diethyl allyl phosphate displays characteristic absorption bands
corresponding to the functional groups present in the molecule. While a full spectrum is not
readily available, typical vibrational frequencies for similar phosphate esters include strong
P=0 stretching and C-O-P stretching bands.

Mass Spectrometry (MS)
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Mass spectrometric analysis can be used to confirm the molecular weight of diethyl allyl
phosphate.

Synthesis of Diethyl Allyl Phosphate

The most common and efficient method for the synthesis of diethyl allyl phosphate is the
Michaelis-Arbuzov reaction. This reaction involves the treatment of a trialkyl phosphite with an
alkyl halide.

Experimental Protocol: Michaelis-Arbuzov Synthesis

This protocol is adapted from a general procedure for the synthesis of phosphonates.
Materials:

» Triethyl phosphite

e Allyl bromide

» Round-bottom flask

» Reflux condenser

e Heating mantle

» Nitrogen or Argon source

Procedure:

To a dry round-bottom flask equipped with a reflux condenser and under an inert atmosphere
(e.g., nitrogen), add freshly distilled triethyl phosphite.

Slowly add allyl bromide to the flask. An excess of allyl bromide can be used.

Heat the reaction mixture to a temperature sufficient to initiate the reaction, typically around
70-120 °C, and maintain for several hours.

Monitor the reaction progress by a suitable method (e.g., TLC or GC).
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e Once the reaction is complete, allow the mixture to cool to room temperature.
e The excess allyl bromide and any volatile byproducts can be removed by distillation.

o The crude diethyl allyl phosphate can be purified by vacuum distillation to yield a colorless
oil.

A schematic of the synthesis workflow is provided below.

Triethyl phosphite + Michaelis-Arbuzov Reaction Distillation to remove o .
( Allyl bromide (Heating under inert atmosphere) excess allyl bromide Lacplpetibucy IR A ATEREE

Click to download full resolution via product page
Synthesis Workflow for Diethyl Allyl Phosphate

Reactivity and Applications

The chemical reactivity of diethyl allyl phosphate is centered around its two main functional
groups: the allyl group and the phosphate ester.

Reactions of the Allyl Group

The double bond of the allyl group can participate in a variety of addition and transformation
reactions. A notable application is in ene-yne metathesis reactions. In these reactions, diethyl
allyl phosphate can react with terminal alkynes in the presence of a suitable catalyst (e.g., a
Grubbs catalyst) to form conjugated dienes. These dienes are valuable building blocks in
organic synthesis.

Experimental Protocol: General Procedure for Ene-Yne
Metathesis

This is a general protocol and may require optimization for specific substrates.
Materials:

» Diethyl allyl phosphate
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Terminal alkyne

Grubbs catalyst (e.g., Grubbs II)

Anhydrous, degassed solvent (e.g., dichloromethane or benzene)

Schlenk flask or similar reaction vessel

Inert atmosphere (Nitrogen or Argon)
Procedure:

e In an oven-dried Schlenk flask under an inert atmosphere, dissolve diethyl allyl phosphate
and the terminal alkyne in the anhydrous solvent.

e Add the Grubbs catalyst to the reaction mixture.

 Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC
or GC.

» Upon completion, the reaction can be quenched, and the solvent removed under reduced
pressure.

e The crude product is then purified by column chromatography on silica gel.

A logical diagram illustrating the participation of diethyl allyl phosphate in ene-yne metathesis
is shown below.

Diethyl Allyl Phosphate Cl'erminal Alkyne |- Grubbs Catalyst
I
|
|
l |
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(Ene-Yne Metathesis)

Conjugated Diene Product
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Ene-Yne Metathesis with Diethyl Allyl Phosphate

Other Applications

o Hydrogen Acceptor: Diethyl allyl phosphate can act as a hydrogen acceptor in palladium-
catalyzed oxidation reactions.[4]

o Flame Retardants: It is used in the synthesis of polymeric materials with enhanced flame-
retardant properties.[1] The allyl group allows for its incorporation into polymer chains.

o Precursor to Biologically Active Molecules: While not extensively documented to be involved
in specific signaling pathways itself, its derivatives are of interest in medicinal chemistry.

Safety and Handling

Diethyl allyl phosphate should be handled with appropriate safety precautions in a well-
ventilated laboratory fume hood. It is a combustible liquid.[2] Users should consult the Safety
Data Sheet (SDS) for comprehensive safety and handling information.[3] Store in a tightly
closed container in a cool, dry place.[3]

Conclusion

Diethyl allyl phosphate is a valuable and versatile chemical intermediate. Its well-defined
chemical and physical properties, coupled with its straightforward synthesis via the Michaelis-
Arbuzov reaction, make it an accessible reagent for a variety of chemical transformations. For
researchers and professionals in drug development and materials science, understanding the
reactivity of its allyl and phosphate functionalities opens avenues for the design and synthesis
of novel molecules and materials with desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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